Cas no 71309-26-7 (methyl 2-(2-phenylacetamido)thiophene-3-carboxylate)

• Product Name: methyl 2-(2-phenylacetamido)thiophene-3-carboxylate
• CAS No: 71309-26-7
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 6012972
• PubChem ID: 2971192
• Update Time: 2025-06-13

methyl 2-(2-phenylacetamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-phenylacetamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(2-phenylacetyl)amino]-, methyl ester
• SR-01000292290
• 71309-26-7
• methyl 2-[(2-phenylacetyl)amino]thiophene-3-carboxylate
• AKOS000281980
• F1358-0110
• CCG-355603
• SCHEMBL23413572
• SR-01000292290-1

• Inchi： 1S/C14H13NO3S/c1-18-14(17)11-7-8-19-13(11)15-12(16)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,15,16)
• InChI Key： IBHPNBOUSRDYIR-UHFFFAOYSA-N
• SMILES： C1(NC(CC2=CC=CC=C2)=O)SC=CC=1C(OC)=O

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Melting Point: 88.5-90 °C
• Boiling Point: 494.5±40.0 °C(Predicted)
• pka: 14.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on methyl 2-(2-phenylacetamido)thiophene-3-carboxylate

Introduction to Methyl 2-(2-phenylacetamido)thiophene-3-carboxylate (CAS No. 71309-26-7)

Methyl 2-(2-phenylacetamido)thiophene-3-carboxylate, a compound with the chemical formula C₁₆H₁₃NO₃S, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound is characterized by its thiophene core, which is a heterocyclic aromatic ring containing sulfur, and its amide functional group. The presence of these structural features makes it a valuable scaffold for developing novel therapeutic agents.

The CAS number 71309-26-7 uniquely identifies this compound and serves as a key reference in scientific literature and databases. Its molecular structure includes a methyl ester at the 3-position of the thiophene ring and an amide group attached to the 2-position, linked to a phenylacetic acid moiety. This specific arrangement imparts unique chemical and biological properties that have been explored in recent research.

One of the most compelling aspects of Methyl 2-(2-phenylacetamido)thiophene-3-carboxylate is its potential as a precursor in the synthesis of more complex molecules. The thiophene ring is a common motif in many bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents. Researchers have leveraged this scaffold to develop derivatives with enhanced pharmacological activity.

Recent studies have highlighted the role of thiophene-based compounds in medicinal chemistry. For instance, derivatives of thiophene have been investigated for their ability to modulate enzyme activity and interact with biological targets. The amide group in Methyl 2-(2-phenylacetamido)thiophene-3-carboxylate can be further functionalized to introduce additional pharmacophores, making it a versatile building block for drug design.

In particular, the amide functionality has been extensively studied for its role in protein-protein interactions and as a hinge-binding motif in drug development. The phenylacetic acid moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical design. These properties make Methyl 2-(2-phenylacetamido)thiophene-3-carboxylate an attractive candidate for further exploration in drug discovery.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the amide bond and esterification to introduce the methyl ester group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical applications.

Current research in the field of medicinal chemistry has shown promise in utilizing thiophene derivatives for treating various diseases. For example, studies have demonstrated that certain thiophene-based compounds exhibit inhibitory effects on enzymes involved in cancer progression. The structural features of Methyl 2-(2-phenylacetamido)thiophene-3-carboxylate make it a candidate for developing inhibitors targeting these enzymes.

Additionally, the compound's ability to cross the blood-brain barrier has been explored in neuropharmacological research. Thiophene derivatives have shown potential in treating neurological disorders due to their ability to interact with central nervous system receptors. The amide group and phenylacetic acid side chain contribute to its pharmacokinetic properties, making it a promising candidate for further investigation.

The molecular modeling of Methyl 2-(2-phenylacetamido)thiophene-3-carboxylate has provided insights into its binding interactions with biological targets. Computational studies have predicted that this compound can bind to specific protein pockets, suggesting its potential as an inhibitor or modulator of enzyme activity. These predictions are supported by experimental data from crystallographic studies of protein-thiophene complex structures.

In conclusion, Methyl 2-(2-phenylacetamido)thiophene-3-carboxylate (CAS No. 71309-26-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its pharmacological properties and synthetic applications, reinforcing its importance in drug discovery efforts.